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Compound of Interest

Compound Name: AC-7954

Cat. No.: B15569478

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-7954 is a potent and selective nonpeptide agonist of the urotensin-11 (UT) receptor, also
known as GPR14.[1] As a small molecule, AC-7954 provides a valuable tool for investigating
the physiological and pathological roles of the urotensin system. Proper preparation of a stock
solution is the critical first step for accurate and reproducible in vitro and in vivo studies. This
document provides a detailed protocol for the preparation, storage, and handling of an AC-
7954 stock solution.

Chemical and Physical Properties

A summary of the key chemical and physical properties of AC-7954 hydrochloride is presented
in the table below. This information is essential for accurate calculations and preparation of
stock solutions.
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Property Value

(+)-3-(4-Chlorophenyl)-3-[2-
Chemical Name (dimethylamino)ethyl]-3,4-dihydro-1H-2-

benzopyran-1-one hydrochloride

Molecular Formula C19H20CINO2 - HCI
Molecular Weight 366.28 g/mol [1]

CAS Number 477313-09-0[1]
Appearance White to off-white solid
Purity >98% (HPLC)

Water: ~28 mg/mL (Soluble to 75 mM)[1],

Solubility
DMSO: Soluble to 75 mM

Urotensin-Il Receptor Signaling Pathway

AC-7954 acts as an agonist at the urotensin-Il receptor (GPR14), a G-protein coupled receptor
(GPCR). The primary signaling cascade initiated by the activation of this receptor involves the
Gq/11 protein, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IPs binds to its receptors on the sarcoplasmic reticulum, triggering the
release of intracellular calcium (Ca?*). This increase in cytosolic Ca?*, along with DAG,
activates Protein Kinase C (PKC), which in turn phosphorylates various downstream targets,
leading to a cellular response.
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Urotensin-ll Receptor Signaling Pathway.
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Experimental Protocol: Preparation of a 10 mM AC-
7954 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AC-7954 in dimethyl
sulfoxide (DMSO). DMSO is a common solvent for preparing stock solutions of small molecules
for in vitro experiments due to its high solubilizing capacity and miscibility with aqueous media.

Materials

e AC-7954 hydrochloride (powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure

o Pre-weighing Preparation: Before opening, bring the vial of AC-7954 powder to room
temperature to prevent condensation of moisture.

» Weighing AC-7954: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of AC-7954 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.66 mg of AC-7954 (Molecular Weight =
366.28 g/mol ).

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

o 0.001 L x 0.010 mol/L x 366.28 g/mol = 0.00366 g = 3.66 mg
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e Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the AC-7954 powder. To prepare a 10 mM stock solution with 3.66 mg of AC-
7954, add 1 mL of DMSO.

o Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If necessary, briefly sonicate the solution to ensure complete dissolution. Visually
inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Storage Conditions: Store the aliquots at -20°C or -80°C for long-term storage. When stored
in a solvent at -80°C, the solution should be stable for up to 6 months. For shorter-term
storage of up to 1 month, -20°C is suitable.[1]

Workflow for Preparing AC-7954 Stock Solution
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Workflow for AC-7954 Stock Solution Preparation.
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Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling AC-7954 and DMSO.

o Handle the powdered form of AC-7954 in a chemical fume hood to avoid inhalation.
e DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

e Consult the Safety Data Sheet (SDS) for AC-7954 for complete safety and handling
information.

Conclusion

This application note provides a comprehensive guide for the preparation of AC-7954 stock
solutions. Adherence to this protocol will ensure the accurate and reproducible use of this
potent urotensin-Il receptor agonist in your research. Proper storage and handling are
paramount to maintaining the integrity and activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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